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Compound of Interest

Compound Name: Diisopropyl carbonate

Cat. No.: B044100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diisopropyl carbonate (DIPC) is a versatile, low-toxicity organic solvent with a favorable

environmental profile, making it an attractive alternative to more hazardous industrial solvents.

[1] Its good solvency, low vapor pressure, and mild odor contribute to a safer working

environment.[1] This document provides detailed application notes and protocols for the use of

diisopropyl carbonate in various industrial applications.

Physicochemical Properties and Safety Data
A comprehensive understanding of the physicochemical properties and safety profile of

diisopropyl carbonate is essential for its effective and safe industrial application.

Table 1: Physicochemical Properties of Diisopropyl Carbonate
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Property Value Reference

CAS Number 6482-34-4 [2][3][4][5][6][7][8]

Molecular Formula C7H14O3 [1][5][6][8]

Molecular Weight 146.18 g/mol [6][8]

Appearance Colorless liquid [1]

Odor Mild, pleasant [1]

Boiling Point 147 °C [6][7]

Flash Point 53 °C [6][7]

Density 0.945 g/cm³ [6][7]

Solubility
Soluble in various organic

solvents
[1]

Table 2: Safety and Handling Information for Diisopropyl Carbonate
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Aspect Recommendation Reference

Hazard Codes Xi (Irritant) [7]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, protective gloves, and

appropriate clothing. In case of

insufficient ventilation, use a

NIOSH/MSHA approved

respirator.

[3][4][9]

Handling

Handle in a well-ventilated

area. Avoid contact with skin

and eyes. Use non-sparking

tools and take precautionary

measures against static

discharge.

[2][3][9]

Storage

Store in a cool, dry, and well-

ventilated place in a tightly

closed container. Keep away

from heat, sparks, and open

flames. Recommended

storage temperature is 2-8°C.

[3][10]

In case of Spillage

Absorb spill with inert material

(e.g., sand, vermiculite) and

place in a suitable container

for disposal. Remove all

sources of ignition.

[2][9][10]

Applications in Coatings and Paints
Diisopropyl carbonate's good solvency for resins and pigments, coupled with its ability to

control drying times, makes it a suitable solvent in the formulation of paints, varnishes, and

other coatings.[1]
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Diisopropyl carbonate can be used as a direct replacement or co-solvent for more hazardous

solvents like xylene and toluene in alkyd resin-based paint formulations. Its lower volatility can

contribute to improved flow and leveling of the coating, resulting in a smoother finish.

Experimental Protocol: Preparation of an Alkyd Resin-Based White Gloss Paint

This protocol is a representative example and may require optimization based on the specific

alkyd resin and pigments used.

Materials:

Long oil alkyd resin (70% solution in a suitable solvent)

Titanium dioxide (rutile)

Diisopropyl carbonate

Anti-skinning agent (e.g., methyl ethyl ketoxime)

Driers (e.g., cobalt, calcium, zirconium octoates)

High-speed disperser

Grindometer

Procedure:

Pigment Dispersion (Grind Stage):

Charge the high-speed disperser with a portion of the alkyd resin solution and diisopropyl
carbonate.

Gradually add the titanium dioxide pigment while mixing at low speed.

Once all the pigment is added, increase the speed to achieve a vortex and disperse until a

fineness of grind of 7-8 Hegman is achieved as measured by a grindometer.

Let-Down Stage:
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Reduce the mixer speed and add the remaining alkyd resin solution and diisopropyl
carbonate.

Add the driers and anti-skinning agent under gentle agitation.

Mix until a homogeneous paint is obtained.

Quality Control:

Measure the viscosity, gloss, and drying time of the formulated paint.

Adjust the solvent content (diisopropyl carbonate) to achieve the desired viscosity.

Logical Relationship of Paint Formulation
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Caption: Workflow for Alkyd Paint Formulation.

Application in Electronics Cleaning
The ability of diisopropyl carbonate to dissolve organic residues without posing significant

health or environmental hazards makes it an excellent choice for precision cleaning in the

electronics industry.[1]
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Diisopropyl carbonate can be used to effectively remove flux residues, oils, and other

contaminants from printed circuit boards (PCBs) and other electronic components. Its moderate

evaporation rate allows for sufficient contact time to dissolve contaminants without leaving

residues.

Experimental Protocol: Cleaning of a Printed Circuit Board Assembly

Materials:

Diisopropyl carbonate (electronics grade)

Soft-bristle brush

Lint-free wipes

Beaker or ultrasonic bath

Forced-air drying system or oven

Procedure:

Manual Cleaning:

Apply a small amount of diisopropyl carbonate to the area of the PCB to be cleaned

using a soft-bristle brush.

Gently scrub the area to dissolve the flux residue or other contaminants.

Wipe the area clean with a lint-free wipe.

Repeat as necessary until the surface is clean.

Immersion/Ultrasonic Cleaning:

For more thorough cleaning, immerse the PCB assembly in a beaker containing

diisopropyl carbonate.
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For enhanced cleaning, place the beaker in an ultrasonic bath and sonicate for 5-10

minutes.

Remove the PCB from the solvent and allow excess solvent to drain.

Drying:

Dry the cleaned PCB using a forced-air drying system or in an oven at a low temperature

(e.g., 40-50°C) to ensure complete removal of the solvent.

Experimental Workflow for Electronics Cleaning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonate-as-a-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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